molecular formula C20H19NO6S2 B1611093 N,N-Bis(3-sulfobenzyl)aniline CAS No. 98786-62-0

N,N-Bis(3-sulfobenzyl)aniline

Cat. No.: B1611093
CAS No.: 98786-62-0
M. Wt: 433.5 g/mol
InChI Key: JSGRUNCTYDDMNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-Bis(3-sulfobenzyl)aniline is a useful research compound. Its molecular formula is C20H19NO6S2 and its molecular weight is 433.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

98786-62-0

Molecular Formula

C20H19NO6S2

Molecular Weight

433.5 g/mol

IUPAC Name

3-[[N-[(3-sulfophenyl)methyl]anilino]methyl]benzenesulfonic acid

InChI

InChI=1S/C20H19NO6S2/c22-28(23,24)19-10-4-6-16(12-19)14-21(18-8-2-1-3-9-18)15-17-7-5-11-20(13-17)29(25,26)27/h1-13H,14-15H2,(H,22,23,24)(H,25,26,27)

InChI Key

JSGRUNCTYDDMNX-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)N(CC2=CC(=CC=C2)S(=O)(=O)O)CC3=CC(=CC=C3)S(=O)(=O)O

Canonical SMILES

C1=CC=C(C=C1)N(CC2=CC(=CC=C2)S(=O)(=O)O)CC3=CC(=CC=C3)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

With stirring, 150.0 g of N,N-dibenzylaniline was added slowly over approximately two hours to 425.0 g of 100 percent sulfuric acid while maintaining a temperature in the range of 25° to 30° C. The resulting solution was set aside at ambient temperature for approximately fourteen hours. Then, 165 g of 65 percent oleum was added to the solution with stirring while maintaining a temperature in the range of 25° to 30° C. using an ice water bath. The resulting solution was stirred approximately 19 hours at ambient temperature and then was poured slowly onto ice with stirring. Sufficient sodium carbonate was added gradually to the drowned mixture to adjust the pH to approximately 7.0 and thus obtaining a solution of N,N-bis(3-sulfobenzyl)aniline.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
165 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.